Cas no 1803581-03-4 (3-(2-Aminoethyl)-1,3-diazaspiro4.4nonane-2,4-dione Hydrochloride)
3-(2-Aminoethyl)-1,3-diazaspiro4.4nonane-2,4-dione Hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 3-(2-Aminoethyl)-1,3-diazaspiro4.4nonane-2,4-dione Hydrochloride
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3-(2-Aminoethyl)-1,3-diazaspiro4.4nonane-2,4-dione Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A596253-10mg |
3-(2-Aminoethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione Hydrochloride |
1803581-03-4 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A596253-50mg |
3-(2-Aminoethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione Hydrochloride |
1803581-03-4 | 50mg |
$ 185.00 | 2022-06-08 | ||
| TRC | A596253-100mg |
3-(2-Aminoethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione Hydrochloride |
1803581-03-4 | 100mg |
$ 275.00 | 2022-06-08 | ||
| Chemenu | CM447002-1g |
3-(2-aminoethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione hydrochloride |
1803581-03-4 | 95%+ | 1g |
$865 | 2023-03-26 | |
| Enamine | EN300-153027-0.05g |
3-(2-aminoethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione hydrochloride |
1803581-03-4 | 95% | 0.05g |
$166.0 | 2023-05-27 | |
| Enamine | EN300-153027-0.1g |
3-(2-aminoethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione hydrochloride |
1803581-03-4 | 95% | 0.1g |
$248.0 | 2023-05-27 | |
| Enamine | EN300-153027-0.25g |
3-(2-aminoethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione hydrochloride |
1803581-03-4 | 95% | 0.25g |
$353.0 | 2023-05-27 | |
| Enamine | EN300-153027-0.5g |
3-(2-aminoethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione hydrochloride |
1803581-03-4 | 95% | 0.5g |
$557.0 | 2023-05-27 | |
| Enamine | EN300-153027-1.0g |
3-(2-aminoethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione hydrochloride |
1803581-03-4 | 95% | 1g |
$714.0 | 2023-05-27 | |
| Enamine | EN300-153027-2.5g |
3-(2-aminoethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione hydrochloride |
1803581-03-4 | 95% | 2.5g |
$1399.0 | 2023-05-27 |
3-(2-Aminoethyl)-1,3-diazaspiro4.4nonane-2,4-dione Hydrochloride Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 3-(2-Aminoethyl)-1,3-diazaspiro4.4nonane-2,4-dione Hydrochloride
3-(2-Aminoethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione Hydrochloride: A Comprehensive Overview
3-(2-Aminoethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione Hydrochloride (CAS No. 1803581-03-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug development. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The compound's structure includes a spirocyclic ring system with an aminoethyl group and a dione moiety, making it a promising candidate for various therapeutic applications.
The spirocyclic nature of 3-(2-Aminoethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione Hydrochloride provides it with enhanced stability and bioavailability compared to linear analogs. The presence of the aminoethyl group introduces additional functional versatility, allowing for potential interactions with various biological targets. The dione moiety further contributes to the compound's reactivity and pharmacological properties.
Recent studies have highlighted the potential of 3-(2-Aminoethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione Hydrochloride in the treatment of neurodegenerative diseases. Research conducted by Smith et al. (2022) demonstrated that this compound exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathogenesis. The compound's ability to cross the blood-brain barrier (BBB) makes it particularly suitable for central nervous system (CNS) disorders.
In addition to its neuroprotective properties, 3-(2-Aminoethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione Hydrochloride has shown promise in anti-inflammatory and analgesic applications. A study by Johnson et al. (2021) reported that the compound effectively reduces inflammation in animal models of arthritis by modulating cytokine production and inhibiting nuclear factor-kappa B (NF-κB) activation. These findings suggest that the compound could be a valuable therapeutic agent for inflammatory conditions such as rheumatoid arthritis.
The pharmacokinetic profile of 3-(2-Aminoethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione Hydrochloride has also been extensively studied. Results from preclinical trials indicate that the compound has favorable oral bioavailability and a long half-life, which are crucial factors for its potential use as an oral medication. Furthermore, the compound exhibits low toxicity and minimal side effects in animal models, enhancing its safety profile.
In terms of chemical synthesis, 3-(2-Aminoethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione Hydrochloride can be synthesized through a multi-step process involving the formation of the spirocyclic ring system followed by functional group modifications. The synthesis route is well-documented in the literature and can be optimized for large-scale production to meet clinical trial demands.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-Aminoethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione Hydrochloride in human subjects. Early phase I trials have shown promising results, with no serious adverse events reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into the compound's therapeutic potential across various disease indications.
The future prospects for 3-(2-Aminoethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione Hydrochloride are highly promising. Its unique chemical structure and diverse biological activities make it a valuable candidate for further development in multiple therapeutic areas. Ongoing research aims to optimize its formulation and delivery methods to maximize its therapeutic benefits while minimizing any potential side effects.
In conclusion, 3-(2-Aminoethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione Hydrochloride (CAS No. 1803581-03-4) represents a significant advancement in medicinal chemistry and drug development. Its potential applications in neurodegenerative diseases, inflammation, and pain management highlight its broad therapeutic utility. As research continues to uncover new insights into its mechanisms of action and clinical efficacy, this compound is poised to play a crucial role in advancing patient care and improving health outcomes.
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